molecular formula C11H13FN4O2 B066959 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide CAS No. 173029-85-1

6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide

Cat. No. B066959
CAS RN: 173029-85-1
M. Wt: 252.24 g/mol
InChI Key: ZHMWVDCZDJDXKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. The compound belongs to the class of oxadiazole derivatives and possesses unique chemical properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide is not fully understood. However, studies have suggested that the compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. The compound has also been shown to inhibit the activity of various enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. The compound has been shown to induce cell cycle arrest, inhibit angiogenesis (the formation of new blood vessels), and modulate the expression of various genes involved in cancer progression. Additionally, the compound has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide in lab experiments is its potent anticancer activity. The compound has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for further research. Additionally, the compound's unique chemical structure makes it a valuable tool for investigating the mechanisms of cancer progression and the development of new therapeutic agents.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals in vivo. Additionally, the compound's mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide. One possible direction is to investigate the compound's potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on various cellular pathways involved in cancer progression. Finally, future studies could focus on developing new derivatives of this compound with improved solubility and efficacy.

Synthesis Methods

The synthesis of 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide involves the reaction of 6-fluoro-1,3-benzoxazol-2-amine and 4-methylpiperazine in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction proceeds through an N-oxide intermediate, which is subsequently hydrolyzed to yield the desired product.

Scientific Research Applications

The unique chemical structure of 6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide makes it a promising candidate for various scientific research applications. One of the most significant applications of this compound is in medicinal chemistry, where it has been shown to exhibit potent anticancer activity against various cancer cell lines. Additionally, the compound has also been investigated for its potential use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

CAS RN

173029-85-1

Molecular Formula

C11H13FN4O2

Molecular Weight

252.24 g/mol

IUPAC Name

5-fluoro-6-(4-methylpiperazin-1-yl)-3-oxido-2,1,3-benzoxadiazol-3-ium

InChI

InChI=1S/C11H13FN4O2/c1-14-2-4-15(5-3-14)10-7-9-11(6-8(10)12)16(17)18-13-9/h6-7H,2-5H2,1H3

InChI Key

ZHMWVDCZDJDXKW-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)C2=CC3=NO[N+](=C3C=C2F)[O-]

Canonical SMILES

CN1CCN(CC1)C2=CC3=NO[N+](=C3C=C2F)[O-]

synonyms

6-Fluoro-5-(4-methylpiperazin-1-yl)benzo[1,2,5]oxadiazol-1-oxide

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.